Cas no 1000018-19-8 (2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide)

• Product Name: 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide
• CAS No: 1000018-19-8
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD09864829
• CID: 2129275
• PubChem ID: 42544149
• Update Time: 2025-07-14

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-1,2,6-thiadiazinane-1,1-dione
• 2-benzyl-1,2,6-thiadiazinane 1,1-dioxide
• 2-BENZYL-1??,2,6-THIADIAZINANE-1,1-DIONE
• 2-Benzyl-1,2,6-thiadiazinane1,1-dioxide
• 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide

• MDL： MFCD09864829
• Inchi： 1S/C10H14N2O2S/c13-15(14)11-7-4-8-12(15)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key： JUFCSQWFQHSDDX-UHFFFAOYSA-N
• SMILES： S1(NCCCN1CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 0.9

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazinanes

Additional information on 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide

Introduction to 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide (CAS No. 1000018-19-8)

2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1000018-19-8, belongs to the thiadiazinane class of molecules, which are characterized by a fused ring system containing sulfur and nitrogen atoms. The presence of a benzyl substituent and a dioxide moiety further enhances its molecular complexity and functionality, making it a subject of interest for synthetic chemists and biologists alike.

The structural framework of 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide consists of a six-membered ring incorporating sulfur and two nitrogen atoms, with a benzyl group attached to one of the carbon atoms. The dioxide functional group at the 1,1-position introduces additional polarity and reactivity to the molecule. Such structural features are often exploited in drug design to modulate interactions with biological targets, including enzymes and receptors. The compound’s ability to engage in multiple types of chemical interactions—such as hydrogen bonding, π-stacking, and electrostatic interactions—makes it a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in thiadiazinane derivatives due to their demonstrated pharmacological properties. Research has shown that compounds within this class exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The benzyl substituent in 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide may contribute to enhanced binding affinity or metabolic stability compared to related analogs lacking this moiety. Furthermore, the dioxide group can serve as a site for further functionalization via chemical reactions such as oxidation or reduction, allowing for the creation of libraries of derivatives with tailored properties.

One of the most compelling aspects of 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide is its potential as a building block for more complex drug candidates. The heterocyclic core provides a rigid yet flexible scaffold that can be modified to optimize pharmacokinetic profiles or target specificity. For instance, studies have explored the use of thiadiazinane derivatives in the development of kinase inhibitors, where the sulfur-nitrogen ring system can mimic natural substrates or transition states. The benzyl group may also serve as an anchor for further derivatization using strategies such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig coupling to introduce aryl or heteroaryl groups.

The synthesis of 2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide (CAS No. 1000018-19-8) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the thiadiazinane ring system followed by introduction of the benzyl and dioxide functionalities. Advances in catalytic systems have enabled more efficient and scalable routes to these complex molecules. For example, transition-metal-catalyzed reactions have been employed to construct the heterocyclic core with high regioselectivity. Such improvements in synthetic accessibility are crucial for facilitating further biological evaluation and drug discovery efforts.

From a computational chemistry perspective,2-Benzyl-1,2,6-thiadiazinane 1,1-dioxide offers an excellent model system for studying molecular interactions at an atomic level. High-resolution crystal structures have been determined for several related derivatives using X-ray diffraction techniques, revealing insights into how these molecules pack in solid-state environments and how they might interact with biological targets in solution. Molecular dynamics simulations have further complemented these experiments by providing dynamic snapshots of conformational changes and binding events. These studies not only enhance our understanding of structure-activity relationships but also guide rational design strategies for future analogs.

The potential therapeutic applications of 2-Benzyl-1,2,6-thiadiazinane 1, dioxide are broadening with each new study published, particularly in oncology research where thiadiazinane-based compounds have shown promise as inhibitors of tumor-associated enzymes or pathways. Preclinical studies using cell culture models have demonstrated efficacy against various cancer types, suggesting that this class may offer alternatives to existing treatments or combination therapies targeting specific signaling cascades implicated in tumorigenesis. Additionally, researchers are exploring its utility in neurodegenerative diseases, where dysregulation of protein folding or aggregation may be amenable to interference by small-molecule modulators like thiadiazinanes.

In conclusion,2-Benzyl-1, 2,6-thiadiazinane 1, dioxide (CAS No.1000018-19-8) represents an intriguing compound with significant untapped potential in pharmaceutical development.* Its unique structural features,* coupled with recent advances in synthetic chemistry*and computational biology,* position it as a valuable candidate for further investigation.* As research continues*to uncover new biological activities*and synthetic pathways,*2-Benzyl-*thiadiazinane*systems*are likely*to remain*at the forefront*of medicinal chemistry endeavors.*